Celesticetin
Overview
Description
Celesticetin is a natural product found in Streptomyces caelestis and Streptomyces lincolnensis with data available.
Scientific Research Applications
Theranostic Applications in Cancer
Nanoparticles have been extensively studied for their potential in biomedical applications, particularly in oncology. They are employed in various capacities, including diagnosis, drug delivery, gene delivery, bioseparation, hyperthermia, phototherapy, and chemotherapy. The development of multifunctional nanoparticles and the modification of their surfaces are crucial for these applications. This innovative approach integrates therapy and diagnosis, enhancing the efficiency and effectiveness of cancer treatment (Ahmed, Fessi, & Elaissari, 2012).
Drug Delivery Systems
The design of drug delivery systems (DDS) like lipid- or polymer-based nanoparticles aims to improve the pharmacological and therapeutic properties of drugs. Overcoming early challenges, several DDS formulations for anticancer and antifungal drugs have been approved for clinical use. These systems show promise for the delivery of new drugs derived from proteomics or genomics research and in ligand-targeted therapeutics (Allen & Cullis, 2004).
Endocytosis of Nanoparticles
Understanding the mechanisms governing the transmembrane transport and invagination of nanoparticles in biological cells is essential. Studies show that cellular uptake of nanoparticles is regulated by membrane tension and can be intricately controlled by particle size. Identifying the optimal nanoparticle radius can maximize cellular uptake, offering a potent approach for targeted drug delivery (Zhang et al., 2009).
Antimicrobial Applications of Nanoparticles
Nanoparticles are increasingly employed to target bacteria, offering an alternative to traditional antibiotics. Their applications include antibacterial coatings for medical devices, antibiotic delivery systems, bacterial detection systems, and antibacterial vaccines. The multifaceted mechanisms of action against microbes make it challenging for bacterial cells to develop resistance, positioning nanoparticles as a promising solution in combating bacterial infections (Wang, Hu, & Shao, 2017).
Properties
CAS No. |
2520-21-0 |
|---|---|
Molecular Formula |
C24H36N2O9S |
Molecular Weight |
528.6 g/mol |
IUPAC Name |
2-[3,4,5-trihydroxy-6-[2-methoxy-1-[(1-methylpyrrolidine-2-carbonyl)amino]propyl]oxan-2-yl]sulfanylethyl 2-hydroxybenzoate |
InChI |
InChI=1S/C24H36N2O9S/c1-13(33-3)17(25-22(31)15-8-6-10-26(15)2)21-19(29)18(28)20(30)24(35-21)36-12-11-34-23(32)14-7-4-5-9-16(14)27/h4-5,7,9,13,15,17-21,24,27-30H,6,8,10-12H2,1-3H3,(H,25,31) |
InChI Key |
VMSQKUCYEMOKMM-UHFFFAOYSA-N |
SMILES |
CC(C(C1C(C(C(C(O1)SCCOC(=O)C2=CC=CC=C2O)O)O)O)NC(=O)C3CCCN3C)OC |
Canonical SMILES |
CC(C(C1C(C(C(C(O1)SCCOC(=O)C2=CC=CC=C2O)O)O)O)NC(=O)C3CCCN3C)OC |
Synonyms |
celesticetin celesticetin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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